Cas no 2353228-21-2 (Methyl 3-(4-bromo-2-chlorophenyl)pyrrolidine-3-carboxylate)

• Product Name: Methyl 3-(4-bromo-2-chlorophenyl)pyrrolidine-3-carboxylate
• CAS No: 2353228-21-2
• MF: C₁₂H₁₃BrClNO₂
• MW: 318.594121694565
• MDL: MFCD34160868
• CID: 5631232
• PubChem ID: 138319930
• Update Time: 2025-05-22

Methyl 3-(4-bromo-2-chlorophenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2353228-21-2
• EN300-28293618
• methyl 3-(4-bromo-2-chlorophenyl)pyrrolidine-3-carboxylate
• Methyl 3-(4-bromo-2-chlorophenyl)pyrrolidine-3-carboxylate

• MDL： MFCD34160868
• Inchi： 1S/C12H13BrClNO2/c1-17-11(16)12(4-5-15-7-12)9-3-2-8(13)6-10(9)14/h2-3,6,15H,4-5,7H2,1H3
• InChI Key： RPDDPQYMDWPEMO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)C1(C(=O)OC)CNCC1

Computed Properties

• Exact Mass: 316.98182g/mol
• Monoisotopic Mass: 316.98182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 3-(4-bromo-2-chlorophenyl)pyrrolidine-3-carboxylate

Methyl 3-(4-bromo-2-chlorophenyl)pyrrolidine-3-carboxylate: A Comprehensive Overview

Methyl 3-(4-bromo-2-chlorophenyl)pyrrolidine-3-carboxylate, with the CAS number 2353228-21-2, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a pyrrolidine ring substituted with a methyl ester group and a bromo-chloro-substituted phenyl group, making it a versatile compound with diverse functional groups that can be exploited for various purposes.

The synthesis of Methyl 3-(4-bromo-2-chlorophenyl)pyrrolidine-3-carboxylate involves a series of well-established organic reactions, including Friedel-Crafts alkylation, esterification, and halogenation. Recent advancements in catalytic methods have enabled the optimization of these reactions, leading to higher yields and improved purity. Researchers have also explored the use of microwave-assisted synthesis to accelerate the reaction process, which is particularly beneficial for large-scale production.

One of the most promising applications of this compound lies in its potential as a building block in medicinal chemistry. The pyrrolidine ring is known for its ability to form hydrogen bonds, which is crucial for drug-receptor interactions. Additionally, the bromine and chlorine substituents on the phenyl ring enhance the molecule's lipophilicity, making it an ideal candidate for drug delivery systems that require high bioavailability.

Recent studies have highlighted the role of Methyl 3-(4-bromo-2-chlorophenyl)pyrrolidine-3-carboxylate in inhibiting certain enzymes associated with neurodegenerative diseases. For instance, research published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against acetylcholinesterase (AChE), an enzyme linked to Alzheimer's disease. The bromine substituent was found to play a critical role in enhancing the compound's enzymatic activity by stabilizing the transition state through halogen bonding.

Beyond its medicinal applications, this compound has also found utility in polymer science. The pyrrolidine moiety can be polymerized under specific conditions to form high-performance polymers with applications in electronics and optoelectronics. A study conducted at Stanford University revealed that polymers derived from this compound exhibit excellent electrical conductivity and thermal stability, making them suitable for use in flexible electronics.

In terms of environmental impact, researchers have investigated the biodegradability of Methyl 3-(4-bromo-2-chlorophenyl)pyrrolidine-3-carboxylate. Initial findings suggest that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation pathways. However, further studies are required to assess its long-term environmental fate and potential risks to aquatic ecosystems.

The development of efficient analytical methods for detecting and quantifying this compound has also been a focus of recent research. Techniques such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) have been optimized for accurate determination of trace amounts in complex matrices. These advancements are crucial for ensuring quality control in pharmaceutical manufacturing and environmental monitoring.

In conclusion, Methyl 3-(4-bromo-2-chlorophenyl)pyrrolidine-3-carboxylate is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure, combined with recent breakthroughs in synthesis and application development, positions it as a valuable asset in both academic research and industrial settings. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing modern science and technology.